BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of N-Alkylanilines

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Ethyl-N-isopropylaniline

Cat. No.: B1598960

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of N-
alkylanilines. The information is intended to be a valuable resource for researchers and
professionals involved in chemical synthesis, drug development, and materials science, where
a thorough understanding of these properties is crucial for experimental design, process
optimization, and safety.

Core Physical Properties of N-Alkylanilines

N-alkylanilines are a class of aromatic amines where an alkyl group is substituted on the
nitrogen atom of aniline. Their physical properties are significantly influenced by the nature and
size of the N-alkyl substituent. Aromatic amines are generally high-boiling liquids or low-melting
solids with distinct odors.[1] The boiling and melting points of aromatic amines tend to increase
with their molecular mass.[2]

The following tables summarize key physical property data for a selection of N-alkylanilines,
providing a quantitative basis for comparison.

Table 1: General Properties of Selected N-Alkylanilines

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1598960?utm_src=pdf-interest
https://www.whamine.com/physical-and-chemical-properties-of-aromatic-amines.html
https://unacademy.com/content/cbse-class-12/study-material/chemistry/amines-chemical-and-physical-properties/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Molecular
Compound Molecular .
IUPAC Name CAS Number Weight ( g/mol

Name Formula |
N-Methylaniline N-Methylaniline 100-61-8 C7H9oN 107.15
N-Ethylaniline N-Ethylaniline 103-69-5 CsH11N 121.18
N-Propylaniline N-Propylaniline 622-80-0 CoHi3N 135.21
N-Butylaniline N-Butylaniline 1126-78-9 Cio0H1sN 149.23

Table 2: Key Physical Constants of Selected N-
Alkylanilines

Compound Melting Point Boiling Point Density (g/mL Refractive

Name (°C) (°C) at 25°C) Index (n20/D)
» 194-196[1][3][4]

N-Methylaniline -57[1][3][4][5] 0.989[1][4][5] 1.571[1][4]

(5]

N-Ethylaniline

-63[6][71[8][9]

204-205[6][7][8]
E)

0.963[6][10]

1.553-1.555[6][8]

N-Propylaniline

-6.87 (estimate)
[11]

221.1[11]

0.952[11]

1.548[11]

N-Butylaniline

-14[12]

240[12]

0.931[12]

1.533[12]

Table 3: Solubility of Selected N-Alkylanilines
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Solubility in Organic

Compound Name Solubility in Water
Solvents
N Insoluble.[3] Slightly soluble Soluble in alcohol and diethyl
N-Methylaniline
(30 g/L).[1] ether.[1]
N-Ethylaniline Insoluble.[6][10] Miscible with alcohol.[7]

Sparingly soluble to insoluble ]
N ) Expected to be soluble in
N-Propylaniline is expected due to the larger ]
_ common organic solvents.
hydrophobic propyl group.

N Expected to be soluble in
N-Butylaniline Insoluble.[13] ]
common organic solvents.

Experimental Protocols for Physical Property
Determination

Accurate determination of physical properties is fundamental to chemical characterization. The
following sections detail standardized experimental methodologies for measuring the key
physical properties of N-alkylanilines.

Melting Point Determination

The melting point of a substance is the temperature at which it changes state from solid to
liquid. For many N-alkylanilines, which are liquids at room temperature, this involves cooling
the substance until it solidifies.

Methodology: Capillary Method

o Sample Preparation: If the N-alkylaniline is a liquid at room temperature, cool a small sample
in a test tube using an appropriate cooling bath (e.g., ice-salt or dry ice-acetone) until it
solidifies. The solid should be dry.[8]

o Loading the Capillary Tube: Introduce a small amount of the finely powdered solid into a
capillary tube, which has one sealed end. Pack the sample to a height of 2-3 mm by tapping
the sealed end on a hard surface.[8]
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o Apparatus Setup: Place the capillary tube into a melting point apparatus.

e Heating and Observation: Heat the sample rapidly to about 15-20°C below the expected
melting point, then slow the heating rate to 1-2°C per minute.[14]

e Recording the Melting Range: Record the temperature at which the first droplet of liquid is
observed and the temperature at which the entire sample has melted. This range is the
melting point.[8]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid.

Methodology: Simple Distillation

o Apparatus Setup: Assemble a simple distillation apparatus. At least 5 mL of the N-alkylaniline
sample should be placed in the distilling flask along with a few boiling chips or a magnetic
stir bar.[6]

o Heating: Gently heat the distilling flask.

o Temperature Stabilization: As the liquid boils and the vapor rises, the temperature on the
thermometer will increase and then stabilize. This stable temperature is the boiling point.[15]
The thermometer bulb should be positioned so that it is enveloped in the vapor but not
touching the liquid.[6]

e Recording the Boiling Point: Record the temperature at which the liquid is distilling at a
steady rate. Also, record the atmospheric pressure.[6]

Density Measurement

Density is the mass of a substance per unit volume.
Methodology: Using a Graduated Cylinder and Balance

» Weigh the Empty Cylinder: Place a clean, dry graduated cylinder on a balance and tare the
balance to zero.
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e Measure the Volume: Add a known volume of the N-alkylaniline to the graduated cylinder.

» Weigh the Filled Cylinder: Place the graduated cylinder with the liquid on the balance and
record the mass.

o Calculate Density: The density is calculated by dividing the mass of the liquid by its volume.
[12] For higher accuracy, a pycnometer or a pipette can be used to measure the volume.[3]

Refractive Index Measurement

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material.

Methodology: Using an Abbe Refractometer

Calibration: Calibrate the refractometer using a standard sample with a known refractive
index.

o Sample Application: Place a few drops of the N-alkylaniline sample onto the prism of the
refractometer.[16]

o Measurement: Close the prism and adjust the instrument to bring the dividing line between
the light and dark fields into sharp focus.[16]

e Reading the Value: Read the refractive index from the scale.

o Temperature Correction: The refractive index is temperature-dependent, so record the
temperature at which the measurement is taken. If necessary, correct the value to a standard
temperature (usually 20°C).[17]

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Methodology: Qualitative Determination
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e Sample Preparation: Place a small, measured amount of the N-alkylaniline (e.g., 0.1 mL) into
a test tube.

» Solvent Addition: Add a small, measured amount of the solvent (e.g., 1 mL) to the test tube.

» Observation: Vigorously shake the test tube and observe if the N-alkylaniline dissolves
completely. If it does, it is considered soluble. If it does not, it is insoluble. If it partially
dissolves, it is sparingly soluble.[9]

» Testing in Different Solvents: Repeat this procedure with a variety of solvents (e.g., water,
ethanol, diethyl ether, dilute acid, and dilute base) to determine the solubility profile of the
compound.[13]

Visualizing Experimental Workflow and Structure-
Property Relationships

To aid in the understanding of the experimental process and the relationships between the
chemical structure of N-alkylanilines and their physical properties, the following diagrams are
provided.

Experimental Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the experimental determination of the
key physical properties of an N-alkylaniline.
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Caption: Workflow for the determination of physical properties of N-alkylanilines.

Structure-Property Relationships in N-Alkylanilines
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This diagram illustrates the influence of the N-alkyl chain length on the key physical properties
of N-alkylanilines.
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Caption: Influence of N-alkyl chain length on physical properties of N-alkylanilines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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